Cas no 13363-51-4 (1,4-Benzenedicarbothioamide)
1,4-Benzenedicarbothioamide structure
Product Name:1,4-Benzenedicarbothioamide
CAS No:13363-51-4
MF:C8H8N2S2
MW:196.292518615723
CID:235422
PubChem ID:2795175
Update Time:2025-04-19
1,4-Benzenedicarbothioamide Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzenedicarbothioamide
- Benzene-1,4-dithiocarboxamide
- benzene-1,4-dicarbothioamide
- AC1MDSRR
- AG-B-14817
- CTK0I3822
- Dithio-1,4-benzol-dicarbonsaeureamid
- dithioterephthalamide
- Dithioterephthalsaeurediamid
- Dithioterephthalsaeure-diamid
- NSC144964
- OR28116
- Terephthalsaeuredithioamid
- Terephthaldithionamide 97%
- Benzene-1,4-dithiocarboxamide, 97%
- 13363-51-4
- AS-77929
- DTXSID80383565
- FT-0730315
- E79104
- MFCD00046866
- Benzene-1,4-dithiocarboxamide, 97per cent
- NSC-144964
- SCHEMBL2206586
- CS-0132455
- Benzene-1,4-bis(carbothioamide)
-
- MDL: MFCD00046866
- Inchi: 1S/C8H8N2S2/c9-7(11)5-1-2-6(4-3-5)8(10)12/h1-4H,(H2,9,11)(H2,10,12)
- InChI Key: USHPIZCRGQUHGN-UHFFFAOYSA-N
- SMILES: S=C(C1C=CC(C(N)=S)=CC=1)N
Computed Properties
- Exact Mass: 196.01304
- Monoisotopic Mass: 196.013
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: nothing
- Topological Polar Surface Area: 116A^2
Experimental Properties
- Density: 1.376
- Boiling Point: 366.3°C at 760 mmHg
- Flash Point: 175.3°C
- Refractive Index: 1.759
- PSA: 52.04
- LogP: 2.35560
1,4-Benzenedicarbothioamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-KA172-200mg |
Benzene-1,4-dithiocarboxamide |
13363-51-4 | 97% | 200mg |
¥425.0 | 2022-02-28 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA00899-1g |
Benzene-1,4-bis(carbothioamide) |
13363-51-4 | - | 1g |
¥3338.0 | 2024-07-19 | |
| Oakwood | 097885-250mg |
Benzene-1,4-dithiocarboxamide |
13363-51-4 | 97% | 250mg |
$20.00 | 2023-03-07 | |
| Oakwood | 097885-1g |
Benzene-1,4-dithiocarboxamide |
13363-51-4 | 97% | 1g |
$40.00 | 2023-03-07 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H51857-1g |
Benzene-1,4-dithiocarboxamide, 97% |
13363-51-4 | 97% | 1g |
¥1988.00 | 2023-02-25 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H51857-5g |
Benzene-1,4-dithiocarboxamide, 97% |
13363-51-4 | 97% | 5g |
¥7501.00 | 2023-02-25 | |
| Aaron | AR009J9I-100mg |
Benzene-1,4-dithiocarboxamide |
13363-51-4 | 97% | 100mg |
$18.00 | 2025-01-23 | |
| Aaron | AR009J9I-1g |
Benzene-1,4-dithiocarboxamide |
13363-51-4 | 97% | 1g |
$55.00 | 2025-01-23 | |
| Aaron | AR009J9I-5g |
Benzene-1,4-dithiocarboxamide |
13363-51-4 | 97% | 5g |
$214.00 | 2025-01-23 | |
| Aaron | AR009J9I-25g |
Benzene-1,4-dithiocarboxamide |
13363-51-4 | 97% | 25g |
$770.00 | 2025-01-23 |
1,4-Benzenedicarbothioamide Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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